Cas no 89445-18-1 (3-(4-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(4-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 89445-18-1
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 600365
• PubChem ID: 22347515
• Update Time: 2025-04-19

3-(4-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 3-(4-methoxyphenyl)-2,2-dimethyl-
• 3-(4-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1841531
• 2,2-dimethyl-3-(4-methoxyphenyl)cyclopropanecarboxylic acid
• 89445-18-1
• SCHEMBL6317044
• DTXSID80625093
• HUYGRUXPOKDGSO-UHFFFAOYSA-N

• Inchi： 1S/C13H16O3/c1-13(2)10(11(13)12(14)15)8-4-6-9(16-3)7-5-8/h4-7,10-11H,1-3H3,(H,14,15)
• InChI Key： HUYGRUXPOKDGSO-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC(=CC=2)OC)C1(C)C)=O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų